Cas no 733046-94-1 (m-Toluic-d7 Acid)
m-Toluic-d7 Acid is a deuterated derivative of m-toluic acid, where seven hydrogen atoms are replaced with deuterium. This isotopically labeled compound is primarily used as an internal standard in mass spectrometry and NMR spectroscopy, ensuring precise quantification and minimizing interference in analytical methods. Its high isotopic purity (>98%) and chemical stability make it suitable for trace-level detection in complex matrices. The deuterium labeling also enhances signal resolution in spectroscopic studies. m-Toluic-d7 Acid is valuable in pharmaceutical research, environmental analysis, and metabolic studies, where accurate measurement of m-toluic acid or related compounds is required. Proper handling under inert conditions is recommended to maintain its integrity.
m-Toluic-d7 Acid structure
Product Name:m-Toluic-d7 Acid
CAS No:733046-94-1
MF:C8H8O2
MW:143.191054344177
CID:562741
PubChem ID:102601447
Update Time:2025-06-08
m-Toluic-d7 Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic-2,3,4,6-d4acid, 5-(methyl-d3)- (9CI)
- Benzoic-2,3,4,6-d4acid,5-(methyl-d3)-(9ci)
- 3-(?H?)methyl(?H?)benzoic acid
- 3-Methylbenzoic acid-d7
- Benzoic-2,3,4,6-d4acid, 5-(methyl-d3)-(9CI)
- HY-78571S
- M-TOLUIC-D7 ACID
- CS-0608580
- 2,3,4,6-tetradeuterio-5-(trideuteriomethyl)benzoic acid
- D98537
- 733046-94-1
- m-Toluic-d7 Acid
-
- Inchi: 1S/C8H8O2/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3,(H,9,10)/i1D3,2D,3D,4D,5D
- InChI Key: GPSDUZXPYCFOSQ-AAYPNNLASA-N
- SMILES: OC(C1=C([2H])C([2H])=C([2H])C(C([2H])([2H])[2H])=C1[2H])=O
Computed Properties
- Exact Mass: 143.096366715g/mol
- Monoisotopic Mass: 143.096366715g/mol
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
m-Toluic-d7 Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T536117-25mg |
m-Toluic-d7 Acid |
733046-94-1 | 25mg |
$ 201.00 | 2023-09-05 | ||
| TRC | T536117-100mg |
m-Toluic-d7 Acid |
733046-94-1 | 100mg |
$ 597.00 | 2023-09-05 | ||
| A2B Chem LLC | AH21892-500mg |
M-TOLUIC-D7 ACID |
733046-94-1 | 500mg |
$492.00 | 2024-04-19 | ||
| A2B Chem LLC | AH21892-1g |
M-TOLUIC-D7 ACID |
733046-94-1 | 1g |
$721.00 | 2024-04-19 |
m-Toluic-d7 Acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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